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Compound of Interest

Compound Name: 2-Methyl-5-oxohexanoic acid

Cat. No.: B15278161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2-Methyl-
5-oxohexanoic acid, a versatile bifunctional building block. Due to the presence of both a

carboxylic acid and a ketone functional group, this molecule offers a range of possibilities for

the synthesis of various carbocyclic and heterocyclic scaffolds.

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of 2-Methyl-5-oxohexanoic acid
is provided below. This data is essential for reaction monitoring and product characterization.
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Property Value

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Appearance Colorless to pale yellow liquid or solid

CAS Number 54248-02-1

Boiling Point Approx. 212 °C (at atmospheric pressure)

Solubility
Soluble in polar organic solvents (e.g.,

methanol, ethanol, acetone) and aqueous base.

¹³C NMR (CDCl₃, δ)

~208.0 (C=O, ketone), ~180.0 (C=O, acid),

~42.0 (CH), ~38.0 (CH₂), ~29.0 (CH₂), ~20.0

(CH₃), ~15.0 (CH₃)

¹H NMR (CDCl₃, δ)

~10-12 (br s, 1H, COOH), ~2.7 (q, 1H, CH),

~2.5 (t, 2H, CH₂), ~2.1 (s, 3H, CH₃), ~1.9 (m,

2H, CH₂), ~1.2 (d, 3H, CH₃)

Applications in Organic Synthesis
2-Methyl-5-oxohexanoic acid is a valuable starting material for the synthesis of a variety of

cyclic compounds, including lactones and cyclopentenones. The following sections detail key

synthetic transformations.

Synthesis of Dihydro-5-methyl-5-(2-oxopropyl)furan-
2(3H)-one (A Saturated Lactone)
The reduction of the ketone functionality in 2-Methyl-5-oxohexanoic acid to a secondary

alcohol, followed by an acid-catalyzed intramolecular cyclization (lactonization), yields a

substituted γ-butyrolactone. These structures are prevalent in natural products and

pharmacologically active compounds.
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2-Methyl-5-oxohexanoic acid

2-Methyl-5-hydroxyhexanoic acid

NaBH₄, MeOH

Dihydro-5-methyl-5-(2-oxopropyl)furan-2(3H)-one

H⁺, heat

2-Methyl-5-oxohexanoic acid

Mixed Anhydride Formation

1. (COCl)₂, cat. DMF
2. AlCl₃

Intramolecular Enolate Attack

Cyclic β-hydroxy ketone

3-Methyl-5-acetylcyclopent-2-en-1-one

Dehydration
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Target Scaffold?

Saturated Lactone

5-membered O-heterocycle

Cyclopentenone

5-membered carbocycle

Reduction -> Lactonization Intramolecular Aldol

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: 2-Methyl-5-
oxohexanoic Acid in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15278161#use-of-2-methyl-5-oxohexanoic-acid-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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